molecular formula C9H11NO4 B3051227 1,4-Dimethoxy-2-methyl-5-nitrobenzene CAS No. 32185-64-1

1,4-Dimethoxy-2-methyl-5-nitrobenzene

Cat. No.: B3051227
CAS No.: 32185-64-1
M. Wt: 197.19 g/mol
InChI Key: UCCSDFOEIGJWAF-UHFFFAOYSA-N
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Description

1,4-Dimethoxy-2-methyl-5-nitrobenzene is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

32185-64-1

Molecular Formula

C9H11NO4

Molecular Weight

197.19 g/mol

IUPAC Name

1,4-dimethoxy-2-methyl-5-nitrobenzene

InChI

InChI=1S/C9H11NO4/c1-6-4-9(14-3)7(10(11)12)5-8(6)13-2/h4-5H,1-3H3

InChI Key

UCCSDFOEIGJWAF-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Canonical SMILES

CC1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2,5-dimethoxy toluene (6.0 g) was dissolved in acetic acid (20 mL). To the solution, a solution of fuming nitric acid (d=1.50, 4.32 g) in acetic acid (10 mL) was added dropwise at 40° C. over a period of 5 min. The mixture was stirred at 40° C. for 30 min. The reaction mixture was then allowed to cool to room temperature, which was stirred for another 30 min. Then the reaction mixture was diluted with cold water (300 mL). The resulting precipitate was filtered washed with cold water (100 mL) and dried under reduced pressure to afford the title compound (7.5 g).
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6 g
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20 mL
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4.32 g
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10 mL
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300 mL
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Synthesis routes and methods II

Procedure details

2-Methyl-1,4-bis(methyloxy)benzene (6.12 g, 40 mmol) was dissolved in acetic acid (20 mL) and heated at 40° C. A solution of nitric acid (4.32 g) in acetic acid (10 mL) was added to above solution drop wise over 5 minutes. The reaction mixture was stirred at 40° C. for 30 min (yellow precipitates formed), then room temperature for 30 min and then diluted with water (300 mL). The precipitate was collected by filtration, washed with water, and dried in the air for 16 h to afford the title compound (7.56 g, 96%) as a yellow solid. MS (ES) m/e 198 [M+H]+.
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6.12 g
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20 mL
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4.32 g
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10 mL
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Yield
96%

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